5-[(E)-2-(dimethylamino)ethenyl]-3-methylsulfanyl-1,2-thiazole-4-carbonitrile

• IUPAC Name: 5-[(E)-2-(dimethylamino)ethenyl]-3-methylsulfanyl-1,2-thiazole-4-carbonitrile
• InChI: InChI=1S/C9H11N3S2/c1-12(2)5-4-8-7(6-10)9(13-3)11-14-8/h4-5H,1-3H3/b5-4+
• InChI Key: VAQNVGNVNAYIBX-SNAWJCMRSA-N
• Canonical SMILES: CN(C)C=CC1=C(C(=NS1)SC)C#N
• Isomeric SMILES: CN(C)/C=C/C1=C(C(=NS1)SC)C#N
• Molecular Formula: C9H11N3S2
• Molecular Weight: 225.3 g/mol

Description

The compound “5-[(E)-2-(dimethylamino)ethenyl]-3-methylsulfanyl-1,2-thiazole-4-carbonitrile” is an organic compound with the molecular formula C9H11N3S2. It has a CAS Number of 338402-77-0. The compound is solid in its physical form.

Physical And Chemical Properties Analysis

This compound has a molecular weight of 225.34. It’s a solid in its physical form. For a comprehensive analysis of its physical and chemical properties, it’s recommended to refer to its Material Safety Data Sheet (MSDS) or similar resources.

Scientific Research Applications

Synthetic Applications

This class of compounds, including thiazole derivatives, has been utilized in the synthesis of complex molecules with potential pharmacological activities. For instance, Tverdokhlebov et al. (2003) demonstrated a novel approach to synthesize pyrrolo[2,1-b]thiazoles, indicating the versatility of thiazole derivatives in constructing heterocyclic compounds with potential biological activities (Tverdokhlebov, Resnyanska, Tolmachev, & Andrushko, 2003). Similarly, the work by Farag et al. (2010) on the design and synthesis of novel pyrazole-based heterocycles as potential antitumor agents highlights the application of such compounds in medicinal chemistry (Farag, Ali, El-Debss, Mayhoub, Amr, Abdel-Hafez, & Abdulla, 2010).

Material Science Applications

In the field of materials science, such compounds have been explored for their potential in developing new materials with unique properties. Wazzan, Al-Qurashi, & Faidallah (2016) conducted DFT and TD-DFT/PCM calculations to characterize the molecular structure, spectroscopic properties, and non-linear optical (NLO) properties of related dyes, showcasing the application of thiazole derivatives in the development of new optical materials (Wazzan, Al-Qurashi, & Faidallah, 2016).

Solar Energy Conversion

Rahman et al. (2018) investigated the use of an organo-sulfur compound as a redox couple in dye-sensitized and quantum-dot sensitized solar cells, demonstrating the utility of thiazole derivatives in renewable energy technologies (Rahman, Wang, Nath, & Lee, 2018).

Safety and Hazards

The compound has been classified with the GHS07 pictogram. The hazard statements associated with it are H302, H312, and H332. The precautionary statements are P264, P270, P280, P301 + P312 + P330, P302 + P352 + P312, P363, P402 + P404, and P501. For detailed safety and hazard information, it’s recommended to refer to its MSDS.